Cas no 1039964-41-4 (1-(2,5-Dichlorophenyl)ethane-1-thiol)

• Product Name: 1-(2,5-Dichlorophenyl)ethane-1-thiol
• CAS No: 1039964-41-4
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• CID: 5697185
• PubChem ID: 43124134
• Update Time: 2025-08-05

1-(2,5-Dichlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288516
• 1039964-41-4
• 1-(2,5-dichlorophenyl)ethane-1-thiol
• CS-0274826
• Benzenemethanethiol, 2,5-dichloro-α-methyl-
• 1-(2,5-Dichlorophenyl)ethane-1-thiol

• Inchi： 1S/C8H8Cl2S/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3
• InChI Key： QRKPFGITDYGDBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)S)Cl

Computed Properties

• Exact Mass: 205.9723768g/mol
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 259.7±25.0 °C(Predicted)
• pka: 9.17±0.25(Predicted)

Additional information on 1-(2,5-Dichlorophenyl)ethane-1-thiol

Introduction to 1-(2,5-Dichlorophenyl)ethane-1-thiol (CAS No. 1039964-41-4)

1-(2,5-Dichlorophenyl)ethane-1-thiol, with the CAS number 1039964-41-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiol group and a dichlorophenyl moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical formula of 1-(2,5-Dichlorophenyl)ethane-1-thiol is C₉H₈Cl₂S, and its molecular weight is approximately 237.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, have been extensively studied and are well-documented in the scientific literature.

In recent years, 1-(2,5-Dichlorophenyl)ethane-1-thiol has been the subject of numerous research studies due to its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The thiol group in the molecule can undergo various chemical reactions, such as oxidation to form disulfides or reaction with metal ions to form coordination complexes. These properties make it a valuable starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 1-(2,5-Dichlorophenyl)ethane-1-thiol has shown promise in the development of new drugs. Recent studies have explored its potential as a lead compound for the design of novel therapeutic agents. For instance, researchers have investigated its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. The dichlorophenyl moiety in the molecule can enhance its lipophilicity and improve its pharmacokinetic properties, making it an attractive candidate for drug development.

Beyond pharmaceutical applications, 1-(2,5-Dichlorophenyl)ethane-1-thiol has also found use in materials science. Its thiol group can participate in thiol-ene click reactions, which are widely used for the synthesis of functional polymers and coatings. These materials have applications in areas such as electronics, adhesives, and protective coatings. The ability to tailor the properties of these materials through precise control over the thiol-ene reaction makes 1-(2,5-Dichlorophenyl)ethane-1-thiol a valuable building block in materials science research.

In addition to its synthetic utility, 1-(2,5-Dichlorophenyl)ethane-1-thiol has been studied for its potential environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes. Studies have shown that under certain conditions, the compound can be biodegraded by microorganisms, reducing its environmental persistence. However, further research is needed to fully understand its long-term environmental impact.

The safety profile of 1-(2,5-Dichlorophenyl)ethane-1-thiol is another important aspect that has been extensively studied. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use in laboratory settings. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound to minimize exposure risks.

In conclusion, 1-(2,5-Dichlorophenyl)ethane-1-thiol (CAS No. 1039964-41-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly significant role in various scientific fields.